2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
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2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD02660-25g |
4-HYDROXYTETRAHYDROISOXAZOL-2-IUM CHLORIDE |
82409-18-5 | 95% | 25g |
$1500 | 2023-09-07 | |
| TRC | E590033-50mg |
1,2-oxazolidin-4-ol hydrochloride |
82409-18-5 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E590033-100mg |
1,2-oxazolidin-4-ol hydrochloride |
82409-18-5 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | E590033-500mg |
1,2-oxazolidin-4-ol hydrochloride |
82409-18-5 | 500mg |
$ 275.00 | 2022-06-05 | ||
| Chemenu | CM275160-5g |
Isoxazolidin-4-ol hydrochloride |
82409-18-5 | 95% | 5g |
$1941 | 2021-08-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 044451-500mg |
Tetrahydro-4-isoxazolol hydrochloride |
82409-18-5 | >95% | 500mg |
7899CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 044451-1g |
Tetrahydro-4-isoxazolol hydrochloride |
82409-18-5 | >95% | 1g |
9800CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 044451-5g |
Tetrahydro-4-isoxazolol hydrochloride |
82409-18-5 | >95% | 5g |
22499CNY | 2021-05-07 | |
| Apollo Scientific | OR32734-1g |
1,2-Oxazolidin-4-ol hydrochloride |
82409-18-5 | 95% | 1g |
£336.00 | 2025-02-20 | |
| Chemenu | CM275160-1g |
Isoxazolidin-4-ol hydrochloride |
82409-18-5 | 95% | 1g |
$359 | 2024-07-23 |
Audited Supplier
1,2-Oxazolidin-4-ol hydrochloride, also known by its CAS registry number 82409-18-5, is a versatile compound with significant applications in the fields of organic synthesis and pharmaceutical chemistry. This compound belongs to the class of oxazolidinones, which are five-membered heterocyclic compounds containing an oxygen atom and an amine group. The hydroxyl group at the 4-position of the oxazolidinone ring imparts unique reactivity and functionality to this compound, making it a valuable building block in various chemical transformations.
The synthesis of 1,2-oxazolidin-4-ol hydrochloride typically involves the cyclization of amino alcohols or related precursors under specific acidic conditions. This process often employs HCl (hydrogen chloride) as a catalyst, leading to the formation of the oxazolidinone ring structure. The resulting compound is highly stable and can be isolated as a white crystalline solid, which is easily soluble in polar solvents such as water and methanol.
Recent studies have highlighted the potential of 1,2-oxazolidin-4-ol hydrochloride in asymmetric catalysis, particularly in the construction of chiral centers. Researchers have demonstrated that this compound can serve as a ligand or a catalyst in enantioselective reactions, such as aldol additions and Michael additions. These findings underscore its importance in the development of novel chiral catalysts for industrial applications.
In addition to its catalytic applications, 1,2-oxazolidin-4-ol hydrochloride has been explored for its role in medicinal chemistry. The compound has been used as a precursor for the synthesis of bioactive molecules, including antibiotics and antiviral agents. For instance, derivatives of this compound have shown promise in inhibiting key enzymes involved in viral replication, making them potential candidates for antiviral drug development.
The stability and reactivity of 1,2-oxazolidin-4-ol hydrochloride make it an ideal substrate for various organic transformations. For example, it can undergo nucleophilic substitution reactions at the carbonyl carbon, enabling the introduction of diverse functional groups. Furthermore, its ability to form hydrogen bonds with other molecules enhances its utility in supramolecular chemistry and crystal engineering.
From an environmental perspective, 1,2-Oxazolidin-4-ol hydrochloride exhibits low toxicity and biodegradability under standard conditions. This makes it a safer alternative to other similar compounds that may pose risks to aquatic life or human health. Its eco-friendly profile aligns with current trends toward sustainable chemistry practices.
In conclusion, 1,2-Oxazolidin-4-Ol Hydrochloride (CAS No. 82409-18) is a multifaceted compound with wide-ranging applications in organic synthesis and drug discovery. Its unique chemical properties and versatility continue to drive innovative research across various disciplines. As advancements in synthetic methodologies and catalytic systems unfold, this compound is poised to play an even more prominent role in the development of novel chemical entities.
